Cas no 113642-05-0 (Methyl 3-bromo-4-ethylbenzoate)
Methyl 3-bromo-4-ethylbenzoate is a brominated aromatic ester with a molecular formula of C₁₀H₁₁BrO₂. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both bromo and ethyl substituents on the benzene ring enhances its reactivity, enabling selective functionalization at the 3-position. Its ester group further facilitates derivatization or hydrolysis to yield carboxylic acid derivatives. The compound is characterized by high purity and stability under standard storage conditions, making it suitable for precision applications in research and industrial processes. Its well-defined structure ensures consistent performance in cross-coupling and other transition-metal-catalyzed reactions.
113642-05-0 structure
Product Name:Methyl 3-bromo-4-ethylbenzoate
CAS No:113642-05-0
MF:C10H11BrO2
MW:243.097142457962
MDL:MFCD11112992
CID:836301
PubChem ID:13877473
Update Time:2025-05-27
Methyl 3-bromo-4-ethylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-bromo-4-ethylbenzoate
- 3-bromo-4-ethylBenzoic acid methyl ester
- Benzoic acid, 3-bromo-4-ethyl-, methyl ester
- AGN-PC-00OAS7
- CTK8C6811
- methyl 3-bromanyl-4-ethyl-benzoate
- methyl 3-bromo-4-ethyl-benzoate
- methyl m-bromo-p-ethylbenzoate
- SBB067753
- SureCN3577577
- METHYL 3-BROMO-4-ETHYLBENZOATE(WXC07621)
- 3-BroMo-4-ethyl-benzoic acid Methyl ester
- DTXSID30551712
- CS-0325210
- AKOS015842893
- WSYKXUBTLUYUSD-UHFFFAOYSA-N
- I11917
- DB-060530
- 113642-05-0
- methyl3-bromo-4-ethylbenzoate
- SCHEMBL3577577
-
- MDL： MFCD11112992
- Inchi： 1S/C10H11BrO2/c1-3-7-4-5-8(6-9(7)11)10(12)13-2/h4-6H,3H2,1-2H3
- InChI Key： WSYKXUBTLUYUSD-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=O)OC)C=CC=1CC
Computed Properties
- Exact Mass: 241.99423
- Monoisotopic Mass: 241.99424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Methyl 3-bromo-4-ethylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019094673-1g |
Methyl 3-bromo-4-ethylbenzoate |
113642-05-0 | 95% | 1g |
$294.80 | 2023-09-04 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB02575-5g |
Methyl 3-bromo-4-ethylbenzoate |
113642-05-0 | 95 | 5g |
$1875 | 2021-05-11 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB02575-1g |
Methyl 3-bromo-4-ethylbenzoate |
113642-05-0 | 95% | 1g |
$609 | 2023-09-07 | |
| Chemenu | CM130670-1g |
methyl 3-bromo-4-ethylbenzoate |
113642-05-0 | 95% | 1g |
$310 | 2023-01-12 | |
| eNovation Chemicals LLC | K03633-1g |
methyl 3-bromo-4-ethylbenzoate |
113642-05-0 | 97% | 1g |
$495 | 2023-09-02 | |
| eNovation Chemicals LLC | Y0987106-5g |
Methyl 3-bromo-4-ethylbenzoate |
113642-05-0 | 95% | 5g |
$1350 | 2023-09-03 | |
| Ambeed | A902280-1g |
Methyl 3-bromo-4-ethylbenzoate |
113642-05-0 | 95% | 1g |
$1210.0 | 2024-04-26 | |
| eNovation Chemicals LLC | Y0987106-10g |
Methyl 3-bromo-4-ethylbenzoate |
113642-05-0 | 95% | 10g |
$1080 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1395880-250mg |
Methyl 3-bromo-4-ethylbenzoate |
113642-05-0 | 95+% | 250mg |
￥548.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1395880-1g |
Methyl 3-bromo-4-ethylbenzoate |
113642-05-0 | 95+% | 1g |
￥1551.00 | 2024-08-09 |
Methyl 3-bromo-4-ethylbenzoate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:113642-05-0)Methyl 3-bromo-4-ethylbenzoate
Order Number:A803079
Stock Status:in Stock
Quantity:1g/250mg/100mg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:05
Price ($):1089.0/404.0/238.0
Email:sales@amadischem.com
Methyl 3-bromo-4-ethylbenzoate Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:113642-05-0)Methyl 3-bromo-4-ethylbenzoate
Purity:99%/99%/99%
Quantity:1g/250mg/100mg
Price ($):1089.0/404.0/238.0